N-[2-Methoxy-2-(5-methylthiophen-2-yl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H17N5OS/c1-9-4-5-12(21-9)11(20-3)7-15-13-10-6-18-19(2)14(10)17-8-16-13/h4-6,8,11H,7H2,1-3H3,(H,15,16,17)
• InChI Key: RUVTXQOORSVHAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(CNC2=C3C=NN(C3=NC=N2)C)OC
• Molecular Formula: C14H17N5OS
• Molecular Weight: 303.39 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and structural features. It includes a pyrazolo[3,4-d]pyrimidin-4-amine group, a methoxy group, and a 5-methylthiophen-2-yl group. These groups are common in many pharmaceuticals and biologically active compounds, suggesting that this compound may have interesting biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazolo[3,4-d]pyrimidin-4-amine group suggests that this compound may have interesting electronic properties, as this group is a type of aromatic heterocycle.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the methoxy group might be susceptible to reactions that involve breaking the carbon-oxygen bond. The pyrazolo[3,4-d]pyrimidin-4-amine group might undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy group might make it more soluble in organic solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many drugs work by binding to a specific protein in the body and altering its function.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, it should be handled with care to avoid exposure.

Future Directions

The future research directions for this compound could involve exploring its potential biological activity, optimizing its synthesis, or investigating its physical and chemical properties.